Cas no 2229525-60-2 ({1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol)

• Product Name: {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol
• CAS No: 2229525-60-2
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 5970311
• PubChem ID: 165605818
• Update Time: 2025-05-22

{1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol
• EN300-1726842
• {1-[5-(4-methylphenyl)furan-2-yl]cyclopropyl}methanol
• 2229525-60-2

• Inchi： 1S/C15H16O2/c1-11-2-4-12(5-3-11)13-6-7-14(17-13)15(10-16)8-9-15/h2-7,16H,8-10H2,1H3
• InChI Key： GGOPMDDQACYNIU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1C1(CO)CC1

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.4Ų

Additional information on {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol

{1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol: A Comprehensive Overview

The compound with CAS number 2229525-60-2, commonly referred to as {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a cyclopropane ring fused with a furan moiety and a methylphenyl substituent. These structural elements contribute to its intriguing chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of furan-containing compounds in drug discovery, particularly due to their ability to modulate biological pathways and exhibit bioactivity. The presence of the cyclopropane ring in this compound adds another layer of complexity, as cyclopropane moieties are known for their strained geometry and reactivity. This combination makes {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol a promising candidate for exploring novel therapeutic agents or advanced materials.

One of the key areas of research involving this compound is its potential role in medicinal chemistry. Scientists have been investigating its ability to act as a scaffold for designing bioactive molecules. For instance, the methylphenyl group attached to the furan ring may enhance the compound's lipophilicity, which is a critical property for drug candidates aiming to cross biological membranes. Additionally, the methanol group at the end of the molecule could serve as a site for further functionalization, enabling researchers to tailor the compound's properties for specific applications.

Another fascinating aspect of this compound is its synthesis pathway. Researchers have developed innovative methods to construct the furan-cyclopropane framework, often employing transition metal-catalyzed reactions or photochemical techniques. These methods not only demonstrate the versatility of modern synthetic chemistry but also pave the way for large-scale production of similar compounds with diverse substituents. The ability to synthesize such complex molecules efficiently is crucial for advancing both academic research and industrial applications.

In terms of applications, {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol has shown promise in materials science, particularly in the development of advanced polymers and coatings. The unique electronic properties of the furan ring and the strained cyclopropane structure can impart desirable mechanical and thermal characteristics to materials. Furthermore, this compound's ability to undergo various post-synthetic modifications makes it a valuable building block for creating functional materials with tailored properties.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of such compounds. As industries increasingly prioritize sustainability, researchers are exploring ways to design molecules like {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol that are both effective and environmentally benign. Preliminary studies suggest that this compound exhibits moderate biodegradability under certain conditions, which is a positive indicator for its potential use in eco-friendly applications.

In conclusion, {1-5-(4-methylphenyl)furan-2-ylcyclopropyl}methanol (CAS 2229525-60-2) stands out as a versatile and intriguing molecule with wide-ranging potential across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. As scientists continue to explore its properties and possibilities, this compound is likely to play an increasingly important role in both academic research and industrial development.